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Compound of Interest

Compound Name: TNO155

Cat. No.: B2543578 Get Quote

Essential Safety Precautions for Handling TNO155
IMMEDIATE ACTION REQUIRED: This document provides critical safety and operational

guidance for all personnel handling the SHP2 inhibitor, TNO155.

TNO155 is a potent, selective, and orally active allosteric inhibitor of wild-type SHP2.[1][2]

While specific safety data sheets (SDS) for TNO155 are not publicly available, guidance for

handling similar SHP2 inhibitors, such as Shp2-IN-9, provides a strong basis for safe

operational procedures.[3] Adherence to these protocols is mandatory to mitigate exposure

risks.

Personal Protective Equipment (PPE)
All personnel must don the following PPE before handling TNO155. This equipment is

designed to create a barrier against potential chemical exposure through inhalation, skin

contact, or splashing.[4]
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PPE Category Item Specification Rationale

Hand Protection Gloves

Nitrile gloves are

preferred for their

chemical resistance.

For extended contact,

double-gloving is

recommended.

Prevents skin contact

with the compound.[3]

Eye Protection
Safety Glasses /

Goggles

Safety glasses with

side shields are the

minimum requirement.

Chemical splash

goggles are

recommended when

there is a risk of

splashing.

Protects eyes from

accidental splashes or

aerosolized particles.

[3]

Body Protection Lab Coat

A long-sleeved,

impermeable lab coat

should be worn.

Protects skin and

personal clothing from

contamination.[3]

Respiratory Protection N95 Respirator

A properly fitted N95

respirator or higher is

recommended when

handling the powder

outside of a certified

chemical fume hood

or for large quantities.

Minimizes the risk of

inhaling fine particles

of the compound.[3]

Operational Plan: Safe Handling from Receipt to
Disposal
A systematic approach to handling TNO155 is crucial for laboratory safety. The following

procedural steps provide guidance for each stage of the handling process.

Receiving and Storage
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Upon receipt of TNO155, visually inspect the package for any signs of damage or leakage.[3] If

the package is compromised, follow institutional spill procedures immediately. Log the date of

receipt and the date the container is opened.

For storage, TNO155 as a solid powder should be kept in a dry, dark environment.[5]

Recommended storage temperatures are as follows:

Form Storage Temperature Duration

Powder -20°C Long term (months to years)[5]

Powder 0 - 4°C Short term (days to weeks)[5]

In DMSO -80°C 6 months[3]

In DMSO 4°C 2 weeks[3]

Weighing and Solution Preparation
All weighing of powdered TNO155 must be conducted in a certified chemical fume hood or a

balance enclosure to minimize inhalation exposure.[3] Use disposable weigh boats to prevent

cross-contamination.[3] When preparing solutions, slowly add the solvent (e.g., DMSO) to the

pre-weighed compound to avoid splashing.[3]

Disposal Plan
All waste contaminated with TNO155 must be treated as hazardous waste. This includes:

Weigh boats

Pipette tips

Gloves

Bench paper

Collect all contaminated solid waste in a designated, sealed, and clearly labeled hazardous

waste container.[3]
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Hazard Identification
While a specific hazard classification for TNO155 is not available, a similar SHP2 inhibitor,

Shp2-IN-9, is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[3] It is prudent to handle TNO155 with the same level of caution.

Experimental Workflow for Safe Handling
The following diagram outlines the necessary steps for safely handling TNO155 in a laboratory

setting.
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Caption: Workflow for Safe Handling of TNO155.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b2543578?utm_src=pdf-body-img
https://www.benchchem.com/product/b2543578?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2543578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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